N-(2,5-difluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide

Specification

• CAS No.: 329079-77-8
• Molecular Formula: C11H9F2N3OS2
• Molecular Weight: 301.33
• IUPAC Name: N-(2,5-difluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• Standard InChI: InChI=1S/C11H9F2N3OS2/c1-6-15-16-11(19-6)18-5-10(17)14-9-4-7(12)2-3-8(9)13/h2-4H,5H2,1H3,(H,14,17)
• Standard InChI Key: UBQTZCDEDJOSGN-UHFFFAOYSA-N
• SMILES: CC1=NN=C(S1)SCC(=O)NC2=C(C=CC(=C2)F)F

Introduction

Chemical Structure and Molecular Characteristics

The molecular structure of N-(2,5-difluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide comprises three key components:

• A 1,3,4-thiadiazole ring substituted with a methyl group at position 5. This sulfur- and nitrogen-containing heterocycle is known for its electron-deficient nature and metabolic stability.

• A sulfanyl (-S-) bridge connecting the thiadiazole ring to an acetamide group. The thioether linkage enhances lipophilicity and influences redox properties.

• A 2,5-difluorophenyl group attached to the acetamide nitrogen. Fluorination at these positions modulates electronic effects and improves bioavailability through enhanced membrane permeability.

The molecular formula is C₁₂H₁₀F₂N₃OS₂, with a calculated molecular weight of 330.36 g/mol. The SMILES notation for the compound is FC1=CC(=C(F)C=C1)NC(=O)CSC2=NN=C(S2)C, and its InChIKey is UDXIXURLORNTCF-UHFFFAOYSA-N. Key structural parameters include a polar surface area of 85.7 Ų and a calculated logP (partition coefficient) of 2.8, indicating moderate lipophilicity.

Synthesis and Manufacturing

The synthesis of N-(2,5-difluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide follows a multi-step protocol:

Step 1: Synthesis of 5-Methyl-1,3,4-Thiadiazole-2-Thiol

The thiadiazole core is prepared via cyclization of thiosemicarbazide with acetic acid under acidic conditions. The methyl group is introduced at position 5 using methylating agents such as iodomethane.

Step 2: Alkylation of the Thiol Group

The thiol group undergoes nucleophilic substitution with ethyl chloroacetate in the presence of potassium carbonate, yielding ethyl 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetate. This step requires anhydrous conditions and temperatures of 60–70°C.

Step 3: Formation of the Acetamide Derivative

The ethyl ester is hydrolyzed to the corresponding carboxylic acid using aqueous NaOH, followed by coupling with 2,5-difluoroaniline via amide bond formation. Activators such as HOBt (hydroxybenzotriazole) and EDCI (ethylcarbodiimide hydrochloride) are employed to enhance reaction efficiency.

Key Reaction Conditions

Physicochemical Properties

N-(2,5-difluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide exhibits the following properties:

Property	Value
Melting Point	148–152°C (decomposes)
Solubility	DMSO: >50 mg/mL; Water: <0.1 mg/mL
logP	2.8 (calculated)
pKa	9.2 (amine); 12.7 (thiol)
Stability	Stable at RT; sensitive to UV light

The compound’s low aqueous solubility necessitates formulation strategies such as salt formation or nanoemulsion.

Reactivity and Chemical Behavior

The molecule participates in characteristic reactions:

• Cyclization: Under acidic conditions, the hydrazide moiety can form oxadiazoles or triazoles.

• Oxidation: The sulfanyl bridge oxidizes to sulfoxide or sulfone derivatives in the presence of H₂O₂ or mCPBA.

• Nucleophilic Substitution: The fluorine atoms on the phenyl ring undergo substitution with amines or alkoxides at elevated temperatures.

Analytical Characterization

HPLC Analysis

Column	C18 (250 × 4.6 mm, 5 µm)
Mobile Phase	60:40 Acetonitrile:Water
Retention Time	6.8 minutes

¹H NMR (400 MHz, DMSO-d₆)
δ 8.21 (s, 1H, NH), 7.45–7.39 (m, 2H, Ar-H), 4.12 (s, 2H, CH₂), 2.51 (s, 3H, CH₃).

Applications in Pharmaceutical Development

The compound’s dual functionality (thiadiazole and fluorophenyl groups) makes it a candidate for:

• Anticancer Agents: Targeting hypoxic tumors via carbonic anhydrase inhibition.

• Antibacterial Drugs: Combating multidrug-resistant Gram-positive pathogens.

• Prodrug Design: Utilizing the sulfanyl group for controlled release formulations.

Future Research Directions

• Structure-Activity Relationships: Modifying the thiadiazole substituents to optimize potency.

• In Vivo Pharmacokinetics: Assessing bioavailability and metabolic clearance in animal models.

• Target Identification: Screening against kinase and protease libraries to elucidate mechanisms.